Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C10H8BrNO2 B1370811 (5-(4-Bromophenyl)isoxazol-4-yl)methanol

(5-(4-Bromophenyl)isoxazol-4-yl)methanol

Cat. No. B1370811
M. Wt: 254.08 g/mol
InChI Key: SZGDAWOVDQNINP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07022725B2

Procedure details

To a solution of ethyl 5-(4-bromophenyl)isoxazole-4-carboxylate (9.50 g) in tetrahydrofuran (70 ml) was gently added diisobutylaluminum hydride (1.0 M tetrahydrofuran solution, 70 ml) at 0° C. The mixture was stirred at room temperature for 30 min. The reaction mixture was poured into dilute hydrochloric acid and the mixture was extracted with ethyl acetate. The ethyl acetate layer was washed with saturated brine, dried (MgSO4) and concentrated to give 5-(4-bromophenyl)-4-isoxazolylmethanol (8.03 g, yield 98%) as colorless crystals. The crystals were recrystallized from ethyl acetate-hexane. melting point: 104–105° C.
Name
ethyl 5-(4-bromophenyl)isoxazole-4-carboxylate
Quantity
9.5 g
Type
reactant
Reaction Step One
Name
diisobutylaluminum hydride
Quantity
70 mL
Type
reactant
Reaction Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
tetrahydrofuran
Quantity
70 mL
Type
solvent
Reaction Step Four
Name
5-(4-bromophenyl)-4-isoxazolylmethanol
Yield
98%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[O:12][N:11]=[CH:10][C:9]=2[C:13](OCC)=[O:14])=[CH:4][CH:3]=1.[H-].C([Al+]CC(C)C)C(C)C.Cl>O1CCCC1>[Br:1][C:2]1[CH:3]=[CH:4][C:5]([C:8]2[O:12][N:11]=[CH:10][C:9]=2[CH2:13][OH:14])=[CH:6][CH:7]=1 |f:1.2|

Inputs

Step One
Name
ethyl 5-(4-bromophenyl)isoxazole-4-carboxylate
Quantity
9.5 g
Type
reactant
Smiles
BrC1=CC=C(C=C1)C1=C(C=NO1)C(=O)OCC
Step Two
Name
diisobutylaluminum hydride
Quantity
70 mL
Type
reactant
Smiles
[H-].C(C(C)C)[Al+]CC(C)C
Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Four
Name
tetrahydrofuran
Quantity
70 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
at 0° C
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
The ethyl acetate layer was washed with saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 30 min
Name
5-(4-bromophenyl)-4-isoxazolylmethanol
Type
product
Smiles
BrC1=CC=C(C=C1)C1=C(C=NO1)CO
Measurements
Type Value Analysis
AMOUNT: MASS 8.03 g
YIELD: PERCENTYIELD 98%
YIELD: CALCULATEDPERCENTYIELD 98.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.